Cas no 908581-03-3 (ethyl 5-(4-((tert-butoxycarbonyl)amino)phenyl)isoxazole-3-carboxylate)

• Product Name: ethyl 5-(4-((tert-butoxycarbonyl)amino)phenyl)isoxazole-3-carboxylate
• CAS No: 908581-03-3
• MF: C₁₇H₂₀N₂O₅
• MW: 332.351104736328
• CID: 2146684
• Update Time: 2025-06-08

ethyl 5-(4-((tert-butoxycarbonyl)amino)phenyl)isoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-{4-[(tert-butoxycarbonyl)amino]phenyl}-isoxazole-3-carboxylate
• ethyl 5-(4-((tert-butoxycarbonyl)amino)phenyl)isoxazole-3-carboxylate
• CID 125042456
• 5-(4-tert-butoxycarbonylaminophenyl)isoxazole-3-carboxylic acid ethyl ester
• 187285
• 3-Isoxazolecarboxylic acid, 5-[4-[[(1,1-dimethylethoxy)carbonyl]amino]phenyl]-, ethyl ester

• Inchi： 1S/C17H20N2O5/c1-5-22-15(20)13-10-14(24-19-13)11-6-8-12(9-7-11)18-16(21)23-17(2,3)4/h6-10H,5H2,1-4H3,(H,18,21)
• InChI Key： VWIZKOCNEZUWDF-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C2=CC(C(=O)OCC)=NO2)=CC=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 441
• Topological Polar Surface Area: 90.7

Experimental Properties

• Density: 1.212±0.06 g/cm3(Predicted)
• Boiling Point: 449.8±40.0 °C(Predicted)
• pka: 13.33±0.70(Predicted)